Cas no 2229355-00-2 (1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene
• CAS No: 2229355-00-2
• MF: C₁₂H₈BrF₃
• MW: 289.091133117676
• CID: 6335769
• PubChem ID: 165751380
• Update Time: 2025-11-06

1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene
• 2229355-00-2
• EN300-1954374

• Inchi： 1S/C12H8BrF3/c1-2-11(5-6-11)9-7-8(12(14,15)16)3-4-10(9)13/h1,3-4,7H,5-6H2
• InChI Key： JWIMBEXOJJLFJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 287.97615g/mol
• Monoisotopic Mass: 287.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-Bromo-2-(1-Ethynylcyclopropyl)-4-(Trifluoromethyl)Benzene (CAS No. 2229355-00-2)

1-Bromo-2-(1-Ethynylcyclopropyl)-4-(Trifluoromethyl)Benzene is a structurally unique aromatic compound characterized by its substituted benzene ring and functionalized cyclopropane moiety. The molecule features a bromine atom at the C1 position, a trifluoromethyl group (-CF₃) at C4, and a 1-ethynylcyclopropyl group at C2. This combination of substituents imparts distinct electronic and steric properties, making it a valuable intermediate in modern organic synthesis and pharmaceutical research. The trifluoromethyl group is particularly notable for its electron-withdrawing effects and metabolic stability, while the ethynylcyclopropyl system offers opportunities for further functionalization through alkyne chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of alkyne-containing compounds in cross-coupling reactions and click chemistry. The acetylenic linkage in this compound enables participation in Sonogashira couplings or strain-promoted azide–alkyne cycloadditions (SPAAC), which are pivotal in constructing complex molecular architectures. The cyclopropane ring, though strained, provides a rigid scaffold that can influence conformational preferences in drug candidates, potentially enhancing bioavailability or binding affinity to target proteins.

The bromine substituent serves as an excellent electrophilic handle for nucleophilic substitution reactions (S_NAr), facilitating the introduction of diverse functional groups into the aromatic framework. This versatility is critical for medicinal chemists aiming to optimize lead compounds through structure–activity relationship (SAR) studies. For instance, replacement of the bromide with amine or thiol moieties could yield derivatives with tailored pharmacological profiles.

In the context of drug discovery, fluorinated aromatics like this compound are increasingly explored for their ability to improve metabolic resistance and lipophilicity. The trifluoromethyl group has been shown to enhance the half-life of small molecules by reducing susceptibility to cytochrome P450 metabolism. Notably, recent studies on anti-cancer agents have demonstrated that such fluorinated scaffolds can modulate protein–ligand interactions by altering hydrophobic or electrostatic interactions at binding sites.

The synthesis of 1-bromo-2-(1-ethynylcyclopropyl)-4-(trifluoromethyl)benzene typically involves multi-step strategies combining transition-metal-catalyzed coupling reactions with cyclopropanation techniques. For example, the ethynylcyclopropane unit can be generated via alkyne insertion into a cyclopropane precursor under controlled conditions. Subsequent bromination and trifluoromethylation steps require precise reagent selection to avoid unwanted side reactions while maintaining regioselectivity.

From an analytical perspective, this compound exhibits characteristic spectral features: an aromatic region in NMR with deshielded protons adjacent to electron-withdrawing groups; a strong C≡C stretching band (~2100 cm⁻¹) in IR spectroscopy; and distinct fragmentation patterns in mass spectrometry due to the presence of bromine isotopes (⁷⁹Br/⁸¹Br). These properties aid in its identification during synthetic workflows or quality control processes.

In materials science applications, compounds bearing both alkyne and fluorinated functionalities are being investigated for their potential in optoelectronic devices or self-assembling systems. The conjugated acetylene moiety can contribute to π-electron delocalization, while fluorination may influence crystallinity or solubility parameters—factors critical for device performance.

Ongoing research into fluoroalkylation reactions has further expanded the synthetic scope of such molecules. Transition-metal complexes like nickel(0) or palladium(0) catalysts enable efficient introduction of CF₃ groups under mild conditions, aligning with green chemistry principles by minimizing waste generation compared to traditional methods involving toxic reagents like hexafluoroacetone.

The structural rigidity imposed by the fused cyclopropane–benzene system may also confer unique mechanical properties when incorporated into polymeric networks or supramolecular assemblies. Computational studies suggest that such constraints could lead to non-linear optical effects or enhanced thermal stability—attributes valuable for advanced material design.

In summary, CAS No. 2229355-00-2 represents a multifunctional platform molecule bridging organic synthesis innovation with practical applications across pharmaceuticals and materials science. Its modular architecture allows systematic modification through well-established reaction pathways while retaining core functionalities that address key challenges in molecular design today.